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Compound of Interest

Compound Name: NSC 90469

Cat. No.: B1664108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available data on the solubility and stability of

NSC 90469, also identified as the endogenous thyroid hormone metabolite 3,5-Diiodo-L-

thyronine (3,5-T2)[1][2][3][4][5]. The information herein is compiled from publicly available

safety data sheets and chemical supplier specifications. It is intended to serve as a

foundational resource for researchers and professionals in drug development.

Core Properties of NSC 90469
Property Value Source

Synonyms 3,5-Diiodo-L-thyronine, 3,5-T2

CAS Number 1041-01-6

Molecular Formula C15H13I2NO4

Molecular Weight 525.08 g/mol

Appearance Solid

Solubility Data
The solubility of NSC 90469 has been qualitatively and quantitatively assessed in several

common laboratory solvents. The compound exhibits limited solubility in aqueous and polar

protic solvents.
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Solvent Solubility Notes

Dimethylformamide (DMF) ~1 mg/mL

Dimethyl Sulfoxide (DMSO) Insoluble

It is noted that moisture-

absorbing DMSO can reduce

solubility; fresh DMSO is

recommended.

Water Insoluble

Ethanol Insoluble

Stability Data
NSC 90469 is generally stable under recommended storage conditions. Long-term stability is

achieved at sub-zero temperatures.

Condition Recommendation Duration

Solid Form Storage -20°C ≥ 4 years

Stock Solution Storage -80°C
6 months (sealed, away from

moisture and light)

-20°C
1 month (sealed, away from

moisture and light)

General Chemical Stability
Stable under recommended

storage conditions.
Not specified

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.
Not applicable

Decomposition
May decompose and emit toxic

fumes under fire conditions.
Not applicable

Experimental Protocols
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Detailed experimental protocols for determining the solubility and stability of NSC 90469 are

not readily available in the public domain. The following are generalized methodologies that

represent standard laboratory practices for such assessments.

General Solubility Assessment Workflow
A standard approach to determining the solubility of a compound like NSC 90469 would involve

a graded concentration series in various solvents of interest.
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Caption: General workflow for solubility determination.

General Stability Assessment Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1664108?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To assess the stability of NSC 90469, the compound, either in solid form or in solution, would

be subjected to various stress conditions over time.
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Caption: General workflow for stability assessment.
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Signaling Pathways
NSC 90469 is identified as 3,5-Diiodo-L-thyronine (3,5-T2), a metabolite of thyroid hormone.

Thyroid hormones are known to exert their effects through various signaling pathways,

primarily involving nuclear thyroid hormone receptors (TRs) that regulate gene expression. 3,5-

T2 has been shown to bind to thyroid hormone receptors TRα1, TRβ1, and TRβ2.
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Caption: Simplified thyroid hormone signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NSC 90469: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664108#nsc-90469-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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